7-bromo-4-[4-(methylthio)phenyl]-4,5-dihydro-1,4-benzoxazepin-3(2H)-one

• IUPAC Name: 7-bromo-4-(4-methylsulfanylphenyl)-5H-1,4-benzoxazepin-3-one
• InChI: InChI=1S/C16H14BrNO2S/c1-21-14-5-3-13(4-6-14)18-9-11-8-12(17)2-7-15(11)20-10-16(18)19/h2-8H,9-10H2,1H3
• InChI Key: DFQHRYFSSICTNZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)N2CC3=C(C=CC(=C3)Br)OCC2=O
• Molecular Formula: C16H14BrNO2S
• Molecular Weight: 364.3 g/mol
• CAS No.: 1396808-82-4

Description

7-bromo-4-[4-(methylthio)phenyl]-4,5-dihydro-1,4-benzoxazepin-3(2H)-one is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied.

Scientific Research Applications

Synthesis and Structural Analysis

A practical synthesis method for related compounds has been developed, demonstrating the utility of the benzoxazepin backbone in creating potential pharmacological agents. The synthesis of methyl 7-bromo-1-propyl-2,3-dihydro-1H-1-benzazepine-4-caboxylate, for instance, involves esterification and an intramolecular Claisen type reaction, indicating the chemical versatility of the benzoxazepin structure (Ikemoto et al., 2005).

The molecular and crystal structures of a similar compound, 7-Bromo-5-phenyl-1,2-dihydro-3H-1,4-benztriazepin-2-one, were established through X-ray crystallography, showcasing the compound's solid-state characteristics and the nature of its hydrogen bonds both in solution and the crystalline state (Власюк et al., 2013).

Potential Applications in CNS Agents

Research into the benzazepin class of compounds has identified their potential as central nervous system agents. For example, a novel class of compounds, including 3-phenyl-2-(1-piperazinyl)-5H-1-benzazepines, demonstrated neuroleptic-like activity, suggesting their utility in exploring new treatments for neurological disorders (Hino et al., 1988).

Affinity Toward CNS Receptors

Further studies on the condensation products of 5-aryl-7-bromo-1,2-dihydro-3H-1,4-benzodiazepin-2-ones with aromatic aldehydes showed these compounds possess an affinity toward central nervous system benzodiazepine receptors. Such findings are crucial for the development of new therapeutic agents targeting these receptors (Pavlovsky et al., 2007).